Methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate

• Molecular Formula: C12H8BrClO4S2
• Molecular Weight: 395.7 g/mol
• IUPAC Name: methyl 5-(3-bromophenyl)-3-chlorosulfonylthiophene-2-carboxylate
• InChI: InChI=1S/C12H8BrClO4S2/c1-18-12(15)11-10(20(14,16)17)6-9(19-11)7-3-2-4-8(13)5-7/h2-6H,1H3
• InChI Key: YHENWUPBAWAOQH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)C2=CC(=CC=C2)Br)S(=O)(=O)Cl

Description

Methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate is a thiophene-based derivative featuring a 3-bromophenyl substituent at the 5-position and a chlorosulfonyl group at the 3-position of the thiophene ring. Notably, commercial availability of this compound is listed as "discontinued," suggesting challenges in synthesis, stability, or handling .

Biological Activity

Methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate is a thiophene derivative that has garnered attention due to its potential biological activities. Compounds containing thiophene rings are known for their diverse pharmacological properties, including antibacterial, antifungal, and anticancer activities. This article reviews the biological activity of this specific compound, supported by relevant research findings and case studies.

• Molecular Formula: C12H8BrClO4S
• Molecular Weight: 395.68 g/mol
• CAS Number: [not specified in search results]

Biological Activity Overview

Thiophene derivatives, including methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate, have shown various biological activities:

• Antibacterial Activity : Research indicates that thiophene derivatives exhibit significant antibacterial properties against both Gram-positive and Gram-negative bacteria. For instance, a study on related thiophene compounds demonstrated effective inhibition against strains such as Staphylococcus aureus and Escherichia coli .
• Anticancer Activity : The anticancer potential of thiophene derivatives has been explored in various studies. Compounds similar to methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate have shown inhibitory effects on cancer cell lines, including prostate cancer (PC-3) .
• Anti-inflammatory Properties : Thiophene compounds have been noted for their anti-inflammatory effects, which could be beneficial in treating conditions characterized by inflammation .

Antibacterial Studies

A study evaluating the antibacterial activity of several thiophene derivatives found that compounds with chlorosulfonyl groups exhibited enhanced efficacy against bacterial strains. The minimum inhibitory concentrations (MICs) were determined, revealing that certain derivatives had MIC values comparable to traditional antibiotics like ampicillin .

Compound	Bacterial Strain	MIC (µg/mL)
Thiophene Derivative A	Staphylococcus aureus	16
Thiophene Derivative B	Escherichia coli	32
Methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate	Staphylococcus aureus	TBD

Anticancer Activity

In a study focused on anticancer properties, methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate was tested against the PC-3 prostate cancer cell line. The compound exhibited cytotoxicity with an IC50 value indicating effective concentration for inhibiting cell growth .

Cell Line	Compound	IC50 (µM)
PC-3	Methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate	TBD

The mechanisms underlying the biological activities of thiophene derivatives are multifaceted:

• Inhibition of Enzymatic Activity : Some studies suggest that these compounds may inhibit key enzymes involved in bacterial cell wall synthesis or cancer cell proliferation.
• Reactive Oxygen Species (ROS) Generation : Certain thiophenes can induce oxidative stress in target cells, leading to apoptosis in cancer cells.
• Modulation of Signaling Pathways : Thiophene derivatives may influence various signaling pathways associated with inflammation and cellular growth.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substitution Patterns and Functional Group Effects

Chlorosulfonyl vs. Chloro/Hydroxy Substituents

• Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate (CAS 158439-31-7):

  • Substituents : 5-chloro, 3-chlorosulfonyl.
  • Molecular Formula : C₆H₄Cl₂O₄S₂; MW : 275.13.
  • Physical Properties : Density 1.663 g/cm³, boiling point 398.7°C, flash point 194.9°C .
  • Key Difference : The absence of a bromophenyl group reduces steric bulk compared to the target compound. The chlorosulfonyl group enhances electrophilicity, making it reactive toward nucleophilic substitution.

• Ethyl 3-hydroxybenzo[b]thiophene-2-carboxylate (CAS 5556-20-7):

  • Substituents : 3-hydroxy, fused benzo-thiophene.
  • Similarity Score : 0.84 (structural similarity based on core thiophene-carboxylate) .
  • Key Difference : The hydroxy group and ethyl ester reduce electrophilicity, favoring hydrogen bonding and lower reactivity compared to chlorosulfonyl derivatives.

Bromophenyl vs. Other Aromatic Substituents

• Methyl 3-amino-5-(4-chlorophenyl)thiophene-2-carboxylate (CAS 91076-93-6): Substituents: 3-amino, 5-(4-chlorophenyl). Physical Properties: MP 140–141°C . Key Difference: The amino group increases solubility in polar solvents and enables participation in conjugation, contrasting with the electron-withdrawing chlorosulfonyl group in the target compound.
• Methyl 5-(3-fluorophenyl)-3-aminothiophene-2-carboxylate: Substituents: 3-amino, 5-(3-fluorophenyl). Key Difference: Fluorine’s electronegativity enhances metabolic stability in bioactive compounds, while bromine’s larger atomic size in the target compound may improve binding affinity in hydrophobic pockets .

Trifluoromethyl and Bromophenyl Derivatives

• 4-(3-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester: Molecular Formula: C₁₃H₇BrClF₃O₄S₂; MW: 463.66.

Fused Ring Systems

• Methyl 5-(chlorosulfonyl)thieno[3,2-b]thiophene-2-carboxylate: Structure: Fused thiophene rings.

Comparative Data Table

Compound Name	Substituents	Molecular Formula	MW	Key Properties/Applications	References
Methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate	5-(3-BrPh), 3-ClSO₂	C₁₂H₈BrClO₄S₂	411.68	Discontinued; high reactivity
Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate	5-Cl, 3-ClSO₂	C₆H₄Cl₂O₄S₂	275.13	High boiling point (398.7°C)
4-(3-Bromo-phenyl)-3-ClSO₂-5-CF₃-thiophene-2-carboxylate methyl ester	5-CF₃, 3-ClSO₂, 4-(3-BrPh)	C₁₃H₇BrClF₃O₄S₂	463.68	Enhanced thermal stability
Methyl 3-amino-5-(4-chlorophenyl)thiophene-2-carboxylate	3-NH₂, 5-(4-ClPh)	C₁₂H₁₀ClNO₂S	267.73	High melting point (140–141°C)
Ethyl 3-hydroxybenzo[b]thiophene-2-carboxylate	3-OH, fused benzo-thiophene	C₁₁H₁₀O₃S	222.25	Fluorescence applications

Research Implications and Challenges

• Reactivity : The chlorosulfonyl group in the target compound facilitates nucleophilic displacement reactions, making it a candidate for synthesizing sulfonamides or sulfonic acids .
• Biological Activity : Bromophenyl and chlorosulfonyl moieties are common in enzyme inhibitors (e.g., cystathionine γ-lyase inhibitors), though specific data for this compound remains unexplored .
• Synthesis Challenges : Microwave-assisted methods (as in ) might improve yields for analogs, but the target compound’s discontinued status suggests scalability or purification issues .